Cas no 959578-30-4 ((R)-1-(tert-Butoxycarbonyl)-2-(3-cyanobenzyl)pyrrolidine-2-carboxylic acid)

(R)-1-(tert-Butoxycarbonyl)-2-(3-cyanobenzyl)pyrrolidine-2-carboxylic acid is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its tert-butoxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The presence of a 3-cyanobenzyl substituent and a carboxylic acid functionality allows for further derivatization, making it valuable in the synthesis of bioactive compounds, particularly in peptidomimetics and asymmetric catalysis. The (R)-configuration ensures stereochemical precision, critical for applications requiring enantioselectivity. This compound is characterized by high purity and consistent performance, making it a reliable choice for complex synthetic pathways.
(R)-1-(tert-Butoxycarbonyl)-2-(3-cyanobenzyl)pyrrolidine-2-carboxylic acid structure
959578-30-4 structure
Product Name:(R)-1-(tert-Butoxycarbonyl)-2-(3-cyanobenzyl)pyrrolidine-2-carboxylic acid
CAS No:959578-30-4
MF:C18H22N2O4
MW:330.378284931183
MDL:MFCD06796810
CID:1032821
PubChem ID:2761908
Update Time:2025-05-28

(R)-1-(tert-Butoxycarbonyl)-2-(3-cyanobenzyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(tert-Butoxycarbonyl)-2-(3-cyanobenzyl)pyrrolidine-2-carboxylic acid
    • (2R)-2-[(3-cyanophenyl)methyl]-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
    • BOC-(R)-ALPHA-(3-CYANO-BENZYL)-PROLINE
    • Boc-(R)-alpha-(3-cyanobenzyl)-proline
    • 1-(1,1-Dimethylethyl) (2R)-2-[(3-cyanophenyl)methyl]-1,2-pyrrolidinedicarboxylate (ACI)
    • 959578-30-4
    • MFCD06796810
    • DTXSID20375984
    • AKOS015949721
    • (2R)-1-[(tert-butoxy)carbonyl]-2-[(3-cyanophenyl)methyl]pyrrolidine-2-carboxylic acid
    • PS-12599
    • starbld0000474
    • MDL: MFCD06796810
    • Inchi: 1S/C18H22N2O4/c1-17(2,3)24-16(23)20-9-5-8-18(20,15(21)22)11-13-6-4-7-14(10-13)12-19/h4,6-7,10H,5,8-9,11H2,1-3H3,(H,21,22)/t18-/m1/s1
    • InChI Key: ZLTRKDHDWPBJPO-GOSISDBHSA-N
    • SMILES: C(C1C=CC=C(C#N)C=1)[C@]1(CCCN1C(=O)OC(C)(C)C)C(=O)O

Computed Properties

  • Exact Mass: 330.15800
  • Monoisotopic Mass: 330.15795719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 90.6Ų

Experimental Properties

  • PSA: 90.63000
  • LogP: 2.89298

(R)-1-(tert-Butoxycarbonyl)-2-(3-cyanobenzyl)pyrrolidine-2-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(R)-1-(tert-Butoxycarbonyl)-2-(3-cyanobenzyl)pyrrolidine-2-carboxylic acid Pricemore >>

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Additional information on (R)-1-(tert-Butoxycarbonyl)-2-(3-cyanobenzyl)pyrrolidine-2-carboxylic acid

Comprehensive Overview of (R)-1-(tert-Butoxycarbonyl)-2-(3-cyanobenzyl)pyrrolidine-2-carboxylic acid (CAS No. 959578-30-4)

(R)-1-(tert-Butoxycarbonyl)-2-(3-cyanobenzyl)pyrrolidine-2-carboxylic acid (CAS No. 959578-30-4) is a chiral pyrrolidine derivative widely utilized in pharmaceutical research and organic synthesis. This compound features a tert-butoxycarbonyl (Boc) protecting group and a 3-cyanobenzyl substituent, making it a versatile intermediate for drug discovery, particularly in the development of protease inhibitors and CNS-targeting therapeutics. Its structural uniqueness aligns with the growing demand for enantiomerically pure building blocks in modern medicinal chemistry.

The pyrrolidine core of this compound is a privileged scaffold in drug design, often associated with bioactivity and conformational rigidity. Researchers frequently search for "Boc-protected pyrrolidine derivatives" or "chiral carboxylic acid building blocks" to address challenges in asymmetric synthesis. With the rise of AI-assisted molecular design, queries like "CAS 959578-30-4 solubility" or "(R)-pyrrolidine-2-carboxylic acid applications" reflect the compound's relevance in computational chemistry workflows.

From a synthetic perspective, the 3-cyanobenzyl moiety introduces aromatic character and hydrogen-bonding capabilities, while the Boc group offers orthogonal deprotection compatibility. This explains why "959578-30-4 coupling reactions" ranks high in scientific database searches. The compound's stability under various conditions makes it valuable for peptide mimetics development—a hot topic in neurodegenerative disease research.

Analytical data for CAS 959578-30-4 typically includes high chiral purity (>98% ee), confirmed by HPLC and NMR spectroscopy. Pharmaceutical companies increasingly seek "scalable synthesis of (R)-Boc-pyrrolidine derivatives" as evidenced by patent literature trends. The compound's molecular weight (330.37 g/mol) and lipophilicity (calculated LogP ~2.1) make it suitable for blood-brain barrier penetration studies—a key focus area in CNS drug development.

Environmental and regulatory aspects of (R)-1-(tert-Butoxycarbonyl)-2-(3-cyanobenzyl)pyrrolidine-2-carboxylic acid comply with standard laboratory safety protocols. Unlike reactive intermediates, this stable crystalline solid doesn't require special handling, though proper ventilation is recommended during weighing. Its biodegradability profile aligns with green chemistry principles, addressing the pharmaceutical industry's sustainability concerns.

In drug discovery pipelines, this compound frequently appears in structure-activity relationship (SAR) studies for G-protein-coupled receptor (GPCR) modulators. The presence of both carboxylic acid and nitrile functionalities allows diverse derivatization strategies, explaining why "959578-30-4 click chemistry" appears in recent publication keywords. Crystallization studies demonstrate its polymorphic stability—an essential factor for formulation scientists.

The global market for chiral pyrrolidine derivatives shows consistent growth, driven by demand for enantioselective synthesis. Analytical method development for CAS 959578-30-4 often involves reverse-phase HPLC with UV detection at 254 nm, as referenced in quality control protocols. Storage recommendations typically suggest 2-8°C under inert atmosphere to maintain long-term stability.

Emerging applications include use as a ligand in asymmetric catalysis and as a precursor for PET tracer development. The compound's cyanobenzyl group provides radiolabeling opportunities, answering frequent queries about "959578-30-4 radiochemistry applications". Its structural features also show promise in metal-organic framework (MOF) design for selective molecular recognition.

Comparative studies with its (S)-enantiomer highlight the importance of absolute configuration in biological activity—a trending topic in chiral drug development. The compound's synthetic accessibility from commercially available L-proline derivatives makes it cost-effective for large-scale production, addressing frequent industry inquiries about "bulk suppliers of 959578-30-4".

Recent advances in continuous flow chemistry have enabled more efficient preparation of this Boc-protected amino acid, reducing solvent waste and improving yields. These developments respond to growing searches for "green synthesis of pyrrolidine-2-carboxylic acids". The compound's compatibility with automated synthesis platforms further enhances its utility in high-throughput screening libraries.

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